Cas no 455303-00-1 (ALIZARIN COMPLEXONE DIHYDRATE, INDICATOR GRADE, PURE)

• Product Name: ALIZARIN COMPLEXONE DIHYDRATE, INDICATOR GRADE, PURE
• CAS No: 455303-00-1
• MF: C₁₉H₁₉NO₁₀
• MW: 421.354866266251
• MDL: MFCD00149067
• CID: 855048
• PubChem ID: 23624113
• Update Time: 2025-05-21

ALIZARIN COMPLEXONE DIHYDRATE, INDICATOR GRADE, PURE Chemical and Physical Properties

Names and Identifiers

• ALIZARIN COMPLEXONE DIHYDRATE, INDICATOR GRADE, PURE
• 2-[carboxylatomethyl-[(3,4-dihydroxy-9,10-dioxoanthracen-2-yl)methyl]azaniumyl]acetate
• Alizarin Complexone dihydrate
• Alizarin CoMplexone dihydrate, pure, indicator grade
• Glycine, N-(carboxymethyl)-N-((9,10-dihydro-3,4-dihydroxy-9,10-dioxo-2-anthracenyl)methyl)-, dihydrate
• AKOS015903098
• 455303-00-1
• Alizarin fluorine Blue dihydrate
• UNII-125453K6LV
• Glycine, N-(carboxymethyl)-N-((9,10-dihydro-3,4-dihydroxy-9,10-dioxo-2-anthracenyl)methyl)-, hydrate (1:2)
• 125453K6LV
• SCHEMBL8090010
• F81452
• CS-0361178
• 2-[carboxymethyl-[(3,4-dihydroxy-9,10-dioxoanthracen-2-yl)methyl]amino]acetic acid;dihydrate

• MDL： MFCD00149067
• Inchi： 1S/C19H15NO8.2H2O/c21-13(22)7-20(8-14(23)24)6-9-5-12-15(19(28)16(9)25)18(27)11-4-2-1-3-10(11)17(12)26;;/h1-5,25,28H,6-8H2,(H,21,22)(H,23,24);2*1H2
• InChI Key： LLNGUADXYFYGGJ-UHFFFAOYSA-N
• SMILES： OC1=C(C2C(C3C=CC=CC=3C(C=2C=C1CN(CC(=O)O)CC(=O)O)=O)=O)O.O.O

Computed Properties

• Exact Mass: 384.07200
• Monoisotopic Mass: 421.10089580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 16
• XLogP3: 1.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 180-185°C
• PSA: 155.27000
• LogP: -0.49030
• Solubility: Not available

ALIZARIN COMPLEXONE DIHYDRATE, INDICATOR GRADE, PURE Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-37/39
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on ALIZARIN COMPLEXONE DIHYDRATE, INDICATOR GRADE, PURE

Alizarin Complexone Dihydrate: A Comprehensive Overview

Alizarin Complexone Dihydrate (CAS No. 455303-00-1) is a highly specialized chemical compound that has garnered significant attention in the fields of analytical chemistry, environmental science, and material engineering. This compound, also known as Alizarin Complexone Dihydrate, Indicator Grade, Pure, is renowned for its exceptional ability to form stable complexes with metal ions, particularly iron (Fe), making it an invaluable tool in various analytical and research applications.

The molecular structure of Alizarin Complexone Dihydrate is characterized by its ability to act as a chelating agent. It consists of a dihydroxy anthraquinone backbone with two carboxyl groups, which enable it to form strong complexes with metal ions. This property has been extensively exploited in the development of sensitive and selective colorimetric assays for metal ion detection. Recent studies have highlighted its potential in detecting trace amounts of iron in biological samples, offering a non-invasive alternative to traditional invasive methods.

One of the most notable applications of Alizarin Complexone Dihydrate is in the field of environmental monitoring. With increasing concerns over heavy metal contamination in water and soil, researchers have turned to this compound for its ability to detect even minute concentrations of metal ions. For instance, a 2023 study published in *Environmental Science & Technology* demonstrated the use of Alizarin Complexone Dihydrate in detecting lead (Pb) and cadmium (Cd) in industrial wastewater. The study revealed that the compound's selectivity and sensitivity make it a superior choice over conventional methods like atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS) for on-site monitoring.

In addition to its role as an indicator, Alizarin Complexone Dihydrate has found applications in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials with potential uses in gas storage, catalysis, and drug delivery. A 2022 paper in *Chemistry of Materials* reported the successful synthesis of a novel MOF using Alizarin Complexone Dihydrate as a ligand. The resulting material exhibited exceptional stability and surface area, making it a promising candidate for industrial applications.

The synthesis of Alizarin Complexone Dihydrate involves a multi-step process that begins with the oxidation of anthraquinone derivatives. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods. For example, researchers at the University of Cambridge developed a bio-inspired approach using enzymes to catalyze the formation of Alizarin Complexone Dihydrate, reducing the need for hazardous reagents and minimizing waste.

Another area where Alizarin Complexone Dihydrate has shown promise is in biomedical research. Its ability to selectively bind iron has been leveraged in the development of contrast agents for magnetic resonance imaging (MRI). A 2021 study published in *Biomaterials* demonstrated that nanoparticles functionalized with Alizarin Complexone Dihydrate could enhance MRI imaging of iron-rich tissues, such as the liver and spleen. This advancement opens new possibilities for early diagnosis and treatment monitoring in conditions like hemochromatosis.

Despite its wide range of applications, the use of Alizarin Complexone Dihydrate is not without challenges. Its stability under varying pH conditions and temperature remains a critical factor for its practical application. Recent research has focused on modifying the compound's structure to improve its robustness while retaining its chelating properties. For instance, scientists at Stanford University introduced fluorinated derivatives of Alizarin Complexone Dihydrate, which exhibited enhanced stability under harsh environmental conditions.

In conclusion, Alizarin Complexone Dihydrate stands as a testament to the ingenuity of modern chemistry. Its unique properties have made it an indispensable tool across diverse scientific disciplines. As research continues to uncover new applications and improvements, this compound is poised to play an even greater role in addressing global challenges related to health, environment, and technology.